![molecular formula C22H19NO4 B4852941 methyl 3-(4-methoxyphenyl)-2-(1-naphthoylamino)acrylate](/img/structure/B4852941.png)
methyl 3-(4-methoxyphenyl)-2-(1-naphthoylamino)acrylate
Overview
Description
Methyl 3-(4-methoxyphenyl)-2-(1-naphthoylamino)acrylate, also known as JWH-250, is a synthetic cannabinoid that has gained significant attention in recent years due to its potential medical applications. This compound is a potent agonist of the cannabinoid receptor CB1, which is responsible for the psychoactive effects of cannabis.
Mechanism of Action
Methyl 3-(4-methoxyphenyl)-2-(1-naphthoylamino)acrylate acts as a potent agonist of the CB1 receptor, which is responsible for the psychoactive effects of cannabis. This receptor is found primarily in the brain and is involved in the regulation of pain, mood, appetite, and memory. When this compound binds to the CB1 receptor, it activates a series of signaling pathways that lead to the modulation of these physiological processes.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin, two neurotransmitters that are involved in the regulation of mood and behavior. Additionally, this compound has been found to reduce the levels of pro-inflammatory cytokines in the brain, which may contribute to its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
Methyl 3-(4-methoxyphenyl)-2-(1-naphthoylamino)acrylate has several advantages for use in lab experiments. It is a potent and selective agonist of the CB1 receptor, which makes it useful for studying the role of this receptor in various physiological processes. Additionally, this compound is relatively stable and can be easily synthesized in large quantities.
However, there are also limitations to using this compound in lab experiments. It has been shown to have significant side effects in animal models, including sedation, hypothermia, and motor impairment. Additionally, the long-term effects of this compound on the brain and other organs are not well understood, which makes it difficult to assess the safety of this compound for human use.
Future Directions
There are several future directions for research on methyl 3-(4-methoxyphenyl)-2-(1-naphthoylamino)acrylate. One area of interest is the development of new synthetic cannabinoids that have improved safety and efficacy profiles. Additionally, there is a need for more research on the long-term effects of this compound on the brain and other organs. Finally, there is a need for clinical trials to assess the safety and efficacy of this compound for the treatment of various medical conditions.
In conclusion, this compound is a synthetic cannabinoid that has potential medical applications. It acts as a potent agonist of the CB1 receptor and has been found to have analgesic, anti-inflammatory, and neuroprotective effects in animal models. While there are advantages to using this compound in lab experiments, there are also limitations and safety concerns that need to be addressed. Further research is needed to fully understand the potential of this compound for medical use.
Scientific Research Applications
Methyl 3-(4-methoxyphenyl)-2-(1-naphthoylamino)acrylate has been the subject of numerous scientific studies due to its potential medical applications. It has been shown to have analgesic, anti-inflammatory, and neuroprotective effects in animal models. Additionally, this compound has been found to be effective in treating conditions such as Parkinson's disease, multiple sclerosis, and neuropathic pain.
properties
IUPAC Name |
methyl (Z)-3-(4-methoxyphenyl)-2-(naphthalene-1-carbonylamino)prop-2-enoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19NO4/c1-26-17-12-10-15(11-13-17)14-20(22(25)27-2)23-21(24)19-9-5-7-16-6-3-4-8-18(16)19/h3-14H,1-2H3,(H,23,24)/b20-14- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXHIXMVBKOYOCO-ZHZULCJRSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C=C(C(=O)OC)NC(=O)C2=CC=CC3=CC=CC=C32 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)/C=C(/C(=O)OC)\NC(=O)C2=CC=CC3=CC=CC=C32 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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